Cas no 1805226-73-6 (2-Chloro-3-fluoro-6-methylbenzoyl chloride)

• Product Name: 2-Chloro-3-fluoro-6-methylbenzoyl chloride
• CAS No: 1805226-73-6
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• CID: 5003515
• Update Time: 2025-08-05

2-Chloro-3-fluoro-6-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-6-methylbenzoyl chloride

• Inchi： 1S/C8H5Cl2FO/c1-4-2-3-5(11)7(9)6(4)8(10)12/h2-3H,1H3
• InChI Key： HMOMOCUDTLYFAX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1C(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-3-fluoro-6-methylbenzoyl chloride

Introduction to 2-Chloro-3-fluoro-6-methylbenzoyl Chloride (CAS No: 1805226-73-6)

2-Chloro-3-fluoro-6-methylbenzoyl chloride, also known by its CAS number 1805226-73-6, is a versatile and highly reactive aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and material science. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine, fluorine, and methyl groups, along with a reactive acyl chloride functional group. The combination of these substituents makes it a valuable building block for constructing complex molecules with tailored properties.

The synthesis of 2-chloro-3-fluoro-6-methylbenzoyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, reducing the need for hazardous reagents and minimizing waste generation.

In terms of chemical properties, 2-chloro-3-fluoro-6-methylbenzoyl chloride exhibits remarkable reactivity due to the electron-withdrawing effects of the chlorine and fluorine substituents on the benzene ring. These substituents not only activate the ring towards electrophilic substitution but also enhance the nucleophilic reactivity of the acyl chloride group. This dual functionality makes it an ideal precursor for synthesizing a wide range of derivatives, including heterocyclic compounds, pharmaceutical intermediates, and advanced materials.

One of the most promising applications of 2-chloro-3-fluoro-6-methylbenzoyl chloride lies in the field of drug discovery. Its ability to form stable amides upon reaction with amines has made it a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology, infectious diseases, and central nervous system disorders. Recent studies have demonstrated its utility in constructing novel scaffolds with improved pharmacokinetic profiles and enhanced bioavailability.

Beyond pharmaceutical applications, 2-chloro-3-fluoro-6-methylbenzoyl chloride has also found use in materials science, particularly in the development of advanced polymers and coatings. Its reactivity allows for the incorporation into polymeric structures with tailored mechanical and thermal properties, making it suitable for high-performance applications in aerospace, electronics, and automotive industries.

In conclusion, 2-chloro-3-fluoro-6-methylbenzoyl chloride (CAS No: 1805226-73-6) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile reactivity, continues to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking applications for this remarkable compound.